Cas no 1220031-94-6 (N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride)

• Product Name: N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride
• CAS No: 1220031-94-6
• MF: C₁₁H₂₁ClN₂O₂
• MW: 248.749642133713
• CID: 4688194
• Update Time: 2025-06-14

N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-PIPERIDINYL)TETRAHYDRO-2H-PYRAN-4-CARBOXAMIDE HYDROCHLORIDE
• N-(Piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride
• N-(Piperidin-4-yl)-tetrahydro-2H-pyran-4-carboxamide hydrochloride
• N-(piperidin-4-yl)oxane-4-carboxamide hydrochloride
• N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride

• Inchi： 1S/C11H20N2O2.ClH/c14-11(9-3-7-15-8-4-9)13-10-1-5-12-6-2-10;/h9-10,12H,1-8H2,(H,13,14);1H
• InChI Key： KMFYSOXSUOHEEJ-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C(NC2CCNCC2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Topological Polar Surface Area: 50.4

N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride

Research Brief on N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride (CAS: 1220031-94-6)

N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride (CAS: 1220031-94-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine and tetrahydropyran moieties, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and other medical conditions.

The synthesis of N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of its production, making it more accessible for further pharmacological evaluation. The compound's structural features suggest its potential as a scaffold for the development of novel bioactive molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and other key biological pathways.

Pharmacological studies have demonstrated that N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride exhibits promising activity in modulating specific neurotransmitter systems. Preclinical data indicate its potential as a therapeutic agent for conditions such as anxiety, depression, and chronic pain. The compound's ability to cross the blood-brain barrier (BBB) further enhances its suitability for CNS-targeted therapies. However, detailed mechanistic studies are still required to fully elucidate its mode of action and optimize its pharmacological profile.

Recent research has also explored the compound's potential in combination therapies. For instance, studies have investigated its synergistic effects with existing drugs to enhance therapeutic outcomes while minimizing adverse effects. These findings highlight the versatility of N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride and its potential to address unmet medical needs in various therapeutic areas.

In conclusion, N-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide hydrochloride (CAS: 1220031-94-6) represents a promising candidate for further drug development. Its unique chemical structure and pharmacological properties make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthesis, expanding its therapeutic applications, and conducting rigorous clinical trials to validate its efficacy and safety in humans.